Cas no 29541-66-0 (1-Palmitoyl-2-oleoyl-sn-glycerol)

• Product Name: 1-Palmitoyl-2-oleoyl-sn-glycerol
• CAS No: 29541-66-0
• Molecular Formula: C₃₇H₇₀O₅
• Molecular Weight: 594.948712825775
• CID: 2855447
• PubChem ID: 5282283

1-Palmitoyl-2-oleoyl-sn-glycerol Properties

Names and Identifiers

• 1-hexadecanoyl-2-(9Z-octadecenoyl)-sn-glycerol; DG(16:0/18:1(9Z)/0:0)
• 1-PALMITOYL-2-OLEOYL-SN-GLYCEROL
• 1-PALMITOYL-2-OLEOYL-RAC-GLYCEROL
• 16:0-18:1 DG
• POG
• (-)-1-O-Palmitoyl-2-O-oleoyl-L-glycerol
• (2S)-2-O-Oleoyl-3-O-palmitoylglycerol
• starbld0002430
• DAG(16:0/18:1w9)
• PD193042
• J-018286
• DAG(16:0/18:1n9)
• SCHEMBL2899966
• [(2S)-1-hexadecanoyloxy-3-hydroxypropan-2-yl] (Z)-octadec-9-enoate
• Diacylglycerol(16:0/18:1n9)
• 1-Palmitoyl-2-oleoylglycerol, (S)-
• 29541-66-0
• DG 34:1
• 1-Palmitin-2-Olein
• DG (16:0/18:1(n-9)/0:0)
• LMGL02010006
• FU2FI047ZI
• CS-0138885
• (2S)-1-(hexadecanoyloxy)-3-hydroxypropan-2-yl (9Z)-octadec-9-enoate
• MS-30574
• HY-134200
• DG(16:0/18:1w9)
• Palmitin, 2-oleo-1-, L-
• Olein, 1-palmito-2-, L-
• CHEBI:75466
• 9-Octadecenoic acid (9Z)-, (1S)-1-(hydroxymethyl)-2-((1-oxohexadecyl)oxy)ethyl ester
• (S)-1-palmitoyl-2-oleoylglycerol
• Diacylglycerol(16:0/18:1w9)
• (S)-1-Hydroxy-3-(palmitoyloxy)propan-2-yl oleate
• DG(16:0/18:1(9Z)/0:0)
• YEJYLHKQOBOSCP-OZKTZCCCSA-N
• Q27145332
• DG(16:0/18:1/0:0)
• UNII-FU2FI047ZI
• 1-Hexadecanoyl-2-(9Z-octadecenoyl)-sn-glycerol
• DG(16:0/18:1n9)
• Diacylglycerol(16:0/18:1)
• 9-Octadecenoic acid (Z)-, 1-(hydroxymethyl)-2-((1-oxohexadecyl)oxy)ethyl ester
• CHEBI:75585
• 1(3)-palmitoyl-2-oleoylglycerol
• 1-(hexadecanoyloxy)-3-hydroxypropan-2-yl (9Z)-octadec-9-enoate
• DAG(16:0/18:1(9Z)/0:0)
• DAG(34:1)
• ((2S)-1-hexadecanoyloxy-3-hydroxypropan-2-yl) (Z)-octadec-9-enoate
• DG(16:0_18:1)
• 1-hexadecanoyl-2-(9Z-octadecenoyl)glycerol
• DAG(16:0/18:1)
• Diacylglycerol(16:0/18:1(9Z)/0:0)

• InChIKey： YEJYLHKQOBOSCP-OZKTZCCCSA-N
• Inchi： 1S/C37H70O5/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-37(40)42-35(33-38)34-41-36(39)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h17-18,35,38H,3-16,19-34H2,1-2H3/b18-17-/t35-/m0/s1
• SMILES： C(O[C@@H](CO)COC(=O)CCCCCCCCCCCCCCC)(=O)CCCCCCC/C=C\CCCCCCCC

Computed Properties

• Exact Mass: 594.52232533g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 35
• Monoisotopic Mass: 594.52232533g/mol
• Heavy Atom Count: 42
• Complexity: 603
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 14.2
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Color/Form: 2 mg/mL (800815C-10mg)
  25 mg/mL (800815C-200mg)
  5 mg/mL (800815C-25mg)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids 1,2-diacylglycerols